Cas no 881041-09-4 (5-(4-Formylphenoxy)methyl-2-furoic Acid)

5-(4-Formylphenoxy)methyl-2-furoic Acid is a versatile bifunctional compound featuring both a formylphenoxy and a furoic acid moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks or serving as a linker in pharmaceutical and materials chemistry. The aldehyde group offers reactivity for condensation or nucleophilic addition reactions, while the carboxylic acid provides a handle for further derivatization. Its dual functionality enables applications in cross-coupling reactions, polymer synthesis, and ligand design. The compound’s stability under standard conditions and compatibility with common solvents enhance its utility in multistep synthetic routes.
5-(4-Formylphenoxy)methyl-2-furoic Acid structure
881041-09-4 structure
Product Name:5-(4-Formylphenoxy)methyl-2-furoic Acid
CAS No:881041-09-4
MF:C13H10O5
MW:246.215504169464
MDL:MFCD06653193
CID:3031022
PubChem ID:4715122
Update Time:2025-05-28

5-(4-Formylphenoxy)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-FORMYLPHENOXY)METHYL]-2-FUROIC ACID
    • 5-[(4-formylphenoxy)methyl]furan-2-carboxylic Acid
    • GKB04109
    • AKOS000113217
    • 963-639-2
    • STK895487
    • CHEMBL4130050
    • 5-((4-Formylphenoxy)methyl)furan-2-carboxylicacid
    • CS-0118109
    • 881041-09-4
    • 5-((4-Formylphenoxy)methyl)furan-2-carboxylic acid
    • SCHEMBL2555388
    • EN300-331696
    • MFCD06653193
    • Z400426324
    • BBL022273
    • 5-(4-Formylphenoxy)methyl-2-furoic Acid
    • MDL: MFCD06653193
    • Inchi: 1S/C13H10O5/c14-7-9-1-3-10(4-2-9)17-8-11-5-6-12(18-11)13(15)16/h1-7H,8H2,(H,15,16)
    • InChI Key: QPFRPACBZHRJED-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)CC1=CC=C(C(=O)O)O1

Computed Properties

  • Exact Mass: 246.05282342Da
  • Monoisotopic Mass: 246.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 76.7Ų

5-(4-Formylphenoxy)methyl-2-furoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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